Cas no 4695-97-0 (3-ethyl-4-methyl-5-methoxycarbonylpyridine)

3-ethyl-4-methyl-5-methoxycarbonylpyridine structure
4695-97-0 structure
Product name:3-ethyl-4-methyl-5-methoxycarbonylpyridine
CAS No:4695-97-0
MF:C10H13NO2
MW:179.21572
CID:2069477
PubChem ID:15924111

3-ethyl-4-methyl-5-methoxycarbonylpyridine Chemical and Physical Properties

Names and Identifiers

    • 3-ethyl-4-methyl-5-methoxycarbonylpyridine
    • 4-Methyl-5-ethyl-nicotinsaeuremethylester
    • 5-ethyl-4-methyl-nicotinic acid methyl ester
    • 5-Ethyl-4-methyl-nicotinsaeuremethylester
    • Alkaloid LA2
    • Methyl 5-ethyl-4-methyl-nicotinate
    • methyl 5-ethyl-4-methylpyridine-3-carboxylate
    • DTXCID40530457
    • methyl 5-ethyl-4-methylnicotinate
    • 4695-97-0
    • DTXSID70579692
    • Methyl 5-ethyl-4-methylpyridine-3-carboxylate
    • Inchi: InChI=1S/C10H13NO2/c1-4-8-5-11-6-9(7(8)2)10(12)13-3/h5-6H,4H2,1-3H3
    • InChI Key: PIRNZOVZJAMJNC-UHFFFAOYSA-N
    • SMILES: CCc1cncc(C(=O)OC)c1C

Computed Properties

  • Exact Mass: 179.094628657Da
  • Monoisotopic Mass: 179.094628657Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.2Ų
  • XLogP3: 1.9

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